Cas no 1322325-70-1 (tert-butyl 4-(5-bromothiophen-2-yl)methylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-(5-bromothiophen-2-yl)methylpiperazine-1-carboxylate
• CAS No: 1322325-70-1
• MF: C₁₄H₂₁BrN₂O₂S
• MW: 361.297741651535
• MDL: MFCD30609658
• CID: 5684500
• PubChem ID: 56159523
• Update Time: 2023-11-24

tert-butyl 4-(5-bromothiophen-2-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1322325-70-1
• A1-04563
• 4-(5-Bromo-thiophen-2-ylmethyl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(5-Bromothiophen-2-ylmethyl)piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[(5-bromothiophen-2-yl)methyl]piperazine-1-carboxylate
• tert-Butyl 4-((5-bromothiophen-2-yl)methyl)piperazine-1-carboxylate
• AKOS007491477
• EN300-26567885
• 1-Piperazinecarboxylic acid, 4-[(5-bromo-2-thienyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(5-bromothiophen-2-yl)methylpiperazine-1-carboxylate

• MDL： MFCD30609658
• Inchi： 1S/C14H21BrN2O2S/c1-14(2,3)19-13(18)17-8-6-16(7-9-17)10-11-4-5-12(15)20-11/h4-5H,6-10H2,1-3H3
• InChI Key： IDPQEUJVETXNMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2CCN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 360.05071g/mol
• Monoisotopic Mass: 360.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 404.7±45.0 °C(Predicted)
• pka: 5.76±0.10(Predicted)